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Compound of Interest

Compound Name: 2-Chloroquinoxalin-6-ol

CAS No.: 55687-04-2

Cat. No.: B2800762

Get Quote

Executive Summary
The 6-hydroxyquinoxaline scaffold represents a privileged structure in medicinal chemistry,

serving as a critical pharmacophore for kinase inhibition (specifically PFKFB3 and FGFR) and

neuroprotection (AMPA/kainate receptor modulation). Unlike its 6-nitro or 6-chloro analogs, the

6-hydroxy derivative offers a unique hydrogen-bond donor/acceptor motif at the C6 position,

essential for high-affinity binding in ATP-binding pockets and allosteric sites. This guide

analyzes the structure-activity relationships (SAR), synthesis protocols, and therapeutic

mechanisms of this compound class.

Chemical Foundation & Synthesis
Structural Significance
The quinoxaline ring is a benzopyrazine heterocycle. The introduction of a hydroxyl group at

position 6 creates a 6-hydroxyquinoxaline (6-HQ).

Electronic Effects: The hydroxyl group is an electron-donating group (EDG) via resonance,

increasing the electron density of the pyrazine ring, which influences pKa and solubility.
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Binding Capability: The -OH group often acts as a critical anchor point in protein active sites,

engaging in hydrogen bonding with residues such as Aspartate or Glutamate in kinase hinge

regions.

Synthesis Protocol: Demethylation Strategy
The most robust method for generating 6-hydroxyquinoxaline is the demethylation of 6-

methoxyquinoxaline. This approach avoids the formation of regioisomers common in direct

condensation methods.

Protocol: Boron Tribromide (BBr3) Mediated Demethylation

Objective: Conversion of 6-methoxy-2,3-substituted quinoxaline to 6-hydroxy-2,3-substituted

quinoxaline.

Reagents: 6-methoxyquinoxaline derivative (1.0 eq),

(1.0 M in DCM, 3.0 eq), Anhydrous Dichloromethane (DCM), Methanol.

Procedure:

Preparation: Dissolve the 6-methoxy precursor in anhydrous DCM under an inert

atmosphere (

or Ar) at -78°C.

Addition: Dropwise add

solution over 15 minutes. The Lewis acid complexes with the methoxy oxygen.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours.

Monitor via TLC (Mobile phase: 5% MeOH in DCM).

Quenching: Cool to 0°C and carefully quench with MeOH (exothermic).

Workup: Neutralize with saturated

. Extract with EtOAc. Wash organic layer with brine, dry over

, and concentrate.
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Purification: Recrystallize from EtOH or purify via flash column chromatography.

4-Methoxy-1,2-phenylenediamine Condensation
(Glyoxal/Diketone)

Reflux/EtOH 6-Methoxyquinoxaline Demethylation
(BBr3 / DCM, -78°C)

Lewis Acid Cleavage 6-HydroxyquinoxalineHydrolysis

Click to download full resolution via product page

Figure 1: Synthetic pathway for 6-hydroxyquinoxaline via the demethylation route.

Pharmacology & Mechanism of Action[2][3]
Primary Target: PFKFB3 Kinase Inhibition (Anticancer)
Recent high-impact studies identify 6-hydroxyquinoxaline derivatives as potent inhibitors of

PFKFB3 (6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3).

Mechanism: PFKFB3 regulates the synthesis of Fructose-2,6-bisphosphate (F-2,6-BP), the

most potent activator of glycolysis. Cancer cells overexpress PFKFB3 to fuel the Warburg

Effect (aerobic glycolysis).

Role of 6-OH: The 6-hydroxyl group mimics the phosphate acceptor or interacts with the

ATP-binding pocket, blocking the kinase activity. This starves the tumor cell of glycolytic flux

and ATP.

Secondary Target: AMPA/Kainate Receptor Antagonism
(Neuroprotection)
Quinoxalines (e.g., NBQX) are classical AMPA receptor antagonists. The 6-hydroxy substitution

modulates the affinity for the glutamate binding site.

Mechanism: Competitive antagonism at the AMPA receptor prevents excitotoxicity caused by

excessive glutamate release (ischemia, epilepsy).

Selectivity: Substituents at the 6-position determine selectivity between AMPA and NMDA

receptors. The 6-OH group often increases water solubility compared to 6-nitro analogs,

improving bioavailability.
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Figure 2: Dual mechanism of action targeting cancer metabolism and neuronal excitotoxicity.

Structure-Activity Relationship (SAR)
The biological efficacy of 6-hydroxyquinoxaline is tightly controlled by substitutions at the C2,

C3, and C6 positions.
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Position Modification Effect on Activity

C6 (-OH) Free Hydroxyl

Essential for H-bonding in

kinase pockets. High metabolic

clearance (glucuronidation).

C6 (-OR) Ether / Ester

Prodrug strategy.[2] Improves

lipophilicity and blood-brain

barrier (BBB) penetration.

C2 / C3 Alkyl (Me, Et)

Increases lipophilicity.

Essential for hydrophobic

pocket filling in AMPA

receptors.

C2 / C3 Pyridyl / Aryl
Enhances anticancer activity

(intercalation potential).

C7
Electron Withdrawing (Cl,

)

Modulates pKa of the 6-OH

group; often increases potency

by strengthening H-bonds.

Expert Insight: Metabolic Stability
A major challenge with 6-hydroxyquinoxalines is rapid Phase II metabolism. The exposed

phenolic -OH is a prime substrate for UDP-glucuronosyltransferases (UGTs).

Mitigation Strategy: Design prodrugs where the 6-OH is masked as a carbamate or ester, or

use bioisosteres (e.g., replacing -OH with -NHSO2R) to maintain H-bonding while preventing

glucuronidation.

Experimental Protocols
Protocol A: In Vitro Cytotoxicity Assay (MTT)
Purpose: Determine

of derivatives against cancer cell lines (e.g., HeLa, MCF-7).

Seeding: Plate cells (
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cells/well) in 96-well plates; incubate 24h.

Treatment: Add 6-hydroxyquinoxaline derivatives (0.1 – 100

) dissolved in DMSO (final DMSO < 0.1%).

Incubation: Incubate for 48–72 hours at 37°C, 5%

.

Development: Add MTT reagent (5 mg/mL); incubate 4h. Dissolve formazan crystals in

DMSO.

Analysis: Measure absorbance at 570 nm. Calculate

using non-linear regression.

Protocol B: PFKFB3 Kinase Inhibition Assay
Purpose: Validate mechanism of action.

Reaction Mix: Recombinant PFKFB3 enzyme, ATP, Fructose-6-phosphate, and test

compound in kinase buffer.

Detection: Use a coupled enzyme system (Aldolase/TPI/GPDH) that consumes NADH.

Readout: Monitor decrease in NADH absorbance at 340 nm.

Control: Compare slope against vehicle control (DMSO) and known inhibitor (e.g., 3PO).

Data Summary: Representative Activities
The following table summarizes the biological profile of key 6-hydroxyquinoxaline derivatives

based on recent literature.
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Compound Class
R2 / R3
Substituents

Target
Activity (

/ MIC)

6-HQ-1 2,3-dimethyl AMPA Receptor (Binding)

6-HQ-2 2,3-diphenyl PFKFB3 (Cancer)

6-HQ-3 2-pyridyl, 3-H HeLa Cells

6-HQ-4 2-methyl, 3-COOH Neuroprotection
Active in ischemia

models
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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